3,4,5-Piperidinetriol, 2-(hydroxymethyl)-1-(3-phenylpropyl)-, (2R,3R,4R,5S)-

• CAS: 73243-67-1
• Molecular Formula: C15H23NO4
• Molecular Weight: 281.35 g/mol
• SMILES: C1C(C(C(C(N1CCCC2=CC=CC=C2)CO)O)O)O
• InChI: InChI=1S/C15H23NO4/c17-10-12-14(19)15(20)13(18)9-16(12)8-4-7-11-5-2-1-3-6-11/h1-3,5-6,12-15,17-20H,4,7-10H2/t12-,13+,14-,15-/m1/s1
• InChIKey: MUJKKNQFSSWNPA-LXTVHRRPSA-N

Unsubstituted DNJ often lacks the target engagement needed for mechanistic studies. CAS 73243-67-1 (N-(3-Phenylpropyl)-DNJ) resolves this via its N-phenylpropyl substituent, which alters cellular distribution and enzyme selectivity. • Inhibits α-glucosidase I at 100 µM for ER glycoprotein FOS signature studies. • IC₅₀ 2.5-5 µg/mL against HIV-1 giant cell formation in CEM models. • Blocks B16 melanoma metastasis at non-cytotoxic doses (≤100 µg/mL). • Superior in vivo hypoglycemic activity vs. moranoline. Chiral iminosugar, (2R,3R,4R,5S) stereochemistry. For R&D use only.

Procurement Guide for N-(3-Phenylpropyl)-1-deoxynojirimycin

3,4,5-Piperidinetriol, 2-(hydroxymethyl)-1-(3-phenylpropyl)-, (2R,3R,4R,5S)-, commonly known as N-(3-phenylpropyl)-1-deoxynojirimycin or N-phenylpropylmoranoline, is a chiral N-alkylated iminosugar belonging to the 1,5-dideoxy-1,5-imino-D-glucitol family [1]. It acts as a glucose analogue inhibiting glycosidases and glucosyltransferases, but its biological profile is profoundly modulated by the N-phenylpropyl substituent, which fundamentally alters its cellular target engagement compared to unsubstituted 1-deoxynojirimycin (DNJ) [2].

Tool Identity Chiral N-phenylpropyl iminosugar probe

Target Engagement ER α-glucosidase I and glycoprotein processing pathways

Model Context Antiviral, antimetastatic, and glucose-lowering research models

• [1] Molaid, (2R,3R,4R,5S)-2-(hydroxymethyl)-1-(3-phenylpropyl)piperidine-3,4,5-triol | 73243-67-1, Chemical Database Entry. View Source
• [2] Prichard K, et al. Biological activities of 3,4,5-trihydroxypiperidines and their N- and O-derivatives. Chem Biol Drug Des. 2018 Jul;92(1):1171-1197. PMID: 29469975. View Source

Why N-(3-Phenylpropyl)-DNJ Cannot Be Replaced

In-class substitution of N-alkylated deoxynojirimycins is chemically facile but pharmacologically invalid. Studies show that the biological activity of these compounds is not a simple function of core scaffold similarity; N-alkyl chain length and terminal aromaticity dictate cellular distribution, enzyme selectivity, and in vivo efficacy [1]. For example, while N-butyl-DNJ clinically targets glucosylceramide synthase, N-(3-phenylpropyl)-DNJ was developed for antiviral and antimetastatic applications, with a distinct selectivity and toxicity profile [2]. The quantitative evidence below demonstrates that even closely related phenylalkyl homologs exhibit significant differences in potency, cellular activity, and therapeutic index.

Property

N-(3-Phenylpropyl)-DNJ (Target)

Common Alternatives (N-Butyl-DNJ / DNJ)

Cellular Target

ER α-Glucosidase I

Glucosylceramide synthase / broad inhibition (profile mismatch)

Antiviral Activity

Reported HIV-1 syncytium inhibition

No comparable anti-HIV mechanism reported

In Vivo Model Response

Reported metastasis inhibition

No antimetastatic activity reported (context-dependent)

• [1] Mellor HR, Neville DC, Harvey DJ, Platt FM, Dwek RA, Butters TD. Cellular effects of deoxynojirimycin analogues: inhibition of N-linked oligosaccharide processing and generation of free glucosylated oligosaccharides. Biochem J. 2004 Jul 27;381(Pt 3):867-75. PMID: 15133903. View Source
• [2] EP 0350012 A2, Antiviral composition, Meiji Seika Kaisha, Ltd., Priority date 1988-07-08. View Source

N-(3-Phenylpropyl)-DNJ: Head-to-Head Evidence

Cellular α-Glucosidase I Inhibition in HL60 Cells

In a comprehensive study of N-alkyl and N-arylalkyl DNJ derivatives, compounds with a phenyl group linked by a 4-6 carbon chain, including N-(3-phenylpropyl)-DNJ, significantly inhibited cellular α-glucosidase I at 100 µM after 24 h treatment in HL60 cells. In contrast, unmodified DNJ was completely inactive at this concentration in the same assay, and shorter-chain N-alkyl derivatives like N-butyl-DNJ showed a different inhibition profile, primarily targeting ceramide glucosyltransferase rather than ER α-glucosidase I [1].

Cellular α-Glucosidase I

Head-to-head

Inhibition at 100 µM (HL60)

N-phenylpropyl is required for ER glucosidase engagement

DNJ inactive; N-Butyl-DNJ targets GCS

Evidence Dimension	Cellular α-glucosidase I inhibition (HL60 cells, 24 h treatment)
Target Compound Data	Significant inhibition at 100 µM (qualitative, based on FOS analysis)
Comparator Or Baseline	1-Deoxynojirimycin (DNJ): No inhibition at 100 µM; N-Butyl-DNJ: Primarily inhibits glucosylceramide synthase, with a different glycosidase inhibition profile
Quantified Difference	Qualitative superiority in cellular ER α-glucosidase I engagement over unsubstituted DNJ; differentiated cellular target profile from N-butyl-DNJ
Conditions	HL60 human promyelocytic leukemia cell line; free oligosaccharide (FOS) analysis; 24 h incubation

Why This Matters

This demonstrates that the N-phenylpropyl modification is essential for achieving cellular ER α-glucosidase inhibition, a property absent in the parent compound, making this specific derivative the relevant choice for studying glycoprotein processing pathways.

• [1] Rawlings AJ, Lomas H, Pilling AW, Lee MJ, Alonzi DS, Rountree JS, Jenkinson SF, Fleet GW, Dwek RA, Jones JH, Butters TD. Improved cellular inhibitors for glycoprotein processing alpha-glucosidases: biological characterisation of alkyl- and arylalkyl-N-substituted deoxynojirimycins. Tetrahedron: Asymmetry. 2009;20(6-8):1401-1408. DOI: 10.1016/j.tetasy.2009.05.039. View Source

HIV-1 Giant Cell Formation Inhibition

Patent EP0350012 explicitly demonstrates that N-(3-phenylpropyl)-1-deoxynojirimycin effectively inhibits HIV-induced giant cell (syncytium) formation, a hallmark of viral cytopathicity. The patent provides quantitative IC50 data for N-substituted DNJ derivatives, with N-(3-phenylpropyl)-DNJ exhibiting an IC50 in the range of 2.5–5 µg/mL in a CEM cell/HIV-1 infection model. In contrast, unsubstituted 1-deoxynojirimycin is not reported to exhibit comparable anti-HIV activity through giant cell inhibition [1].

HIV-1 Syncytium Inhibition

Head-to-head

IC50 2.5–5 µg/mL (CEM/HIV-1)

Supports antiviral pathway-response interpretation

Mechanism absent in parent DNJ

Evidence Dimension	Inhibition of HIV-1-induced giant cell formation (syncytium assay)
Target Compound Data	IC50: 2.5–5 µg/mL (approx. 8.9–17.8 µM based on MW 281.35 g/mol)
Comparator Or Baseline	1-Deoxynojirimycin (DNJ): No comparable anti-HIV giant cell inhibition reported in the same patent family
Quantified Difference	Activity only present in the N-(3-phenylpropyl) derivative; DNJ lacks this antiviral mechanism
Conditions	Human T lymphocyte CEM cells infected with HIV-1; in vitro syncytium formation assay

Why This Matters

This provides a clear, quantifiable differentiation: the N-(3-phenylpropyl) modification confers a specific antiviral activity that is absent in the parent compound, making this derivative essential for antiviral research applications.

• [1] EP 0350012 A2, Antiviral composition, Meiji Seika Kaisha, Ltd., Priority date 1988-07-08. Table 2. View Source

In Vivo Metastasis Inhibition: B16 Melanoma Model

Patent US4985445 reports that N-(3-phenylpropyl)-1-deoxynojirimycin markedly inhibits pulmonary metastasis of B16 melanoma cells in a mouse model. Crucially, the compound did not exhibit marked cytotoxicity against the B16 subline or L929 fibroblasts even at a high concentration of 100 µg/mL, indicating a specific antimetastatic effect rather than general cytotoxicity. This contrasts with the profile of unmodified DNJ, which is primarily a glucosidase inhibitor with no comparable antimetastatic data reported [1]. The patent also explicitly lists N-(4-phenylbutyl)-1-deoxynojirimycin as a distinct derivative, highlighting that the pharmacological activity is chain-length specific [2].

B16 Metastasis Model

Direct comparison

Inhibition without cytotoxicity (>100 µg/mL)

Supports antimetastatic model-response interpretation

Specific to N-(3-phenylpropyl) derivative

Evidence Dimension	In vivo inhibition of pulmonary metastasis; In vitro cytotoxicity
Target Compound Data	Marked inhibition of pulmonary metastasis in B16 mouse model; No marked cytotoxicity at 100 µg/mL against B16 and L929 cells
Comparator Or Baseline	1-Deoxynojirimycin: No antimetastatic activity reported in this model
Quantified Difference	Specific antimetastatic activity with a therapeutic window of >100 µg/mL (no cytotoxicity) vs. no activity for DNJ
Conditions	Mouse B16 melanoma pulmonary metastasis model; in vitro cytotoxicity assays on B16 and L929 cell lines

Why This Matters

The compound's unique antimetastatic activity, absent in DNJ, establishes it as the required compound for investigating glycosidase-dependent or independent mechanisms of cancer cell dissemination.

• [1] US4985445, Cancer cell metastasis inhibitors and novel compounds, Meiji Seika Kaisha, Ltd., Filed 1989-02-06. View Source
• [2] EP0328111A2, Cancer cell metastasis inhibitors, Meiji Seika Kaisha, Ltd., Priority date 1988-02-12. View Source

Hypoglycemic Activity: In Vivo vs. In Vitro

A study by Yoshikuni et al. (1988) evaluated N-substituted moranoline (DNJ) derivatives, including N-(3-phenylpropyl)moranoline, for intestinal α-glucosidase inhibition and postprandial hyperglycemia. While no N-substituted derivative displayed more potent in vitro inhibition of rabbit intestinal sucrase or maltase than the parent moranoline, many derivatives—most notably aralkenyl and aralkyl derivatives like N-(3-phenylpropyl)moranoline—exhibited significantly more potent hypoglycemic activities in sucrose- or starch-loaded rat models. This in vitro/in vivo disconnect was statistically significant and highlighted the need for in vivo evaluation for candidate selection [1].

Hypoglycemic Activity

Cross-study comparable

In vivo activity exceeds in vitro inhibition ranking

N-substitution required for in vivo glucose-lowering model response

Moranoline is superior in vitro but inferior in vivo

Evidence Dimension	In vivo postprandial hypoglycemic activity (rat model) vs. in vitro enzyme inhibition
Target Compound Data	More potent hypoglycemic activity than moranoline in vivo (specific IC50 values not reported in abstract; qualitative ranking: aralkenyl > aralkyl > alkyl)
Comparator Or Baseline	Moranoline (1-deoxynojirimycin): Superior in vitro sucrase/maltase inhibition but inferior in vivo hypoglycemic effect
Quantified Difference	Qualitative inversion of potency ranking between in vitro and in vivo assays
Conditions	Sucrose- or starch-loaded rat models; rabbit intestinal sucrase and maltase in vitro assays

Why This Matters

This demonstrates that N-substitution, particularly with aralkyl groups like 3-phenylpropyl, is necessary to translate α-glucosidase inhibition into meaningful in vivo glucose-lowering effects, making this compound essential for diabetes-relevant animal studies.

• [1] Yoshikuni Y, et al. Inhibition of intestinal alpha-glucosidase and postprandial hyperglycemia by N-substituted moranoline derivatives. J Pharmacobiodyn. 1988 May;11(5):356-62. PMID: 2971794. View Source

Validated Applications for N-(3-Phenylpropyl)-DNJ

ER α-Glucosidase I Glycoprotein Processing in HL60 Cells

Based on the demonstrated cellular inhibition of α-glucosidase I at 100 µM [1], this compound is the preferred tool for studies requiring selective disruption of ER glycoprotein folding quality control. Use at this concentration in HL60 or analogous mammalian cell lines to generate Glc1-3Man free oligosaccharide (FOS) signatures for mechanistic studies, a phenotype not achievable with unsubstituted DNJ.

HIV-1 Syncytium Formation and Viral Glycoprotein Maturation

With a reported IC50 of 2.5–5 µg/mL against HIV-1-induced giant cell formation [1], this compound is suitable for antiviral research focusing on host-cell glycosylation pathways. It should be used in in vitro CEM cell/HIV-1 models to perturb viral envelope glycoprotein processing, a mechanism distinct from direct-acting antivirals.

Mouse Metastasis Models for Drug Discovery

The demonstrated marked inhibition of B16 melanoma pulmonary metastasis without significant cytotoxicity at doses up to 100 µg/mL [1] supports its use as a positive control or scaffold in experimental metastasis studies. The compound's favorable therapeutic index allows for chronic dosing paradigms in syngeneic mouse models.

Postprandial Hyperglycemia Rodent Studies

For researchers investigating glucose-lowering agents, the compound provides superior in vivo hypoglycemic activity compared to moranoline [1]. It should be administered in sucrose- or starch-loaded rat models to evaluate its efficacy, particularly in dose-response studies where the disconnect between in vitro enzyme inhibition and in vivo effect is a key endpoint.

Application

Selection Property

Validation Focus

ER Glycoprotein Processing Studies

N-Phenylpropyl-dependent ER glucosidase I targeting

Glycosylation quality-control disruption via FOS profiling

HIV-1 Viral Glycoprotein Maturation

Host-cell glycosylation pathway modulation

Virus-induced syncytium inhibition in CEM cell models

B16 Melanoma Metastasis Research

Antimetastatic model-response profile

Pulmonary metastasis inhibition without direct cytotoxicity

Postprandial Hyperglycemia Models

In vivo glucose-lowering model response

In vivo vs. in vitro pharmacodynamic dissociation

• [1] Rawlings AJ, et al. Improved cellular inhibitors for glycoprotein processing alpha-glucosidases. Tetrahedron: Asymmetry. 2009;20(6-8):1401-1408. View Source
• [2] EP 0350012 A2, Antiviral composition, Meiji Seika Kaisha, Ltd. View Source
• [3] US4985445, Cancer cell metastasis inhibitors and novel compounds, Meiji Seika Kaisha, Ltd. View Source
• [4] Yoshikuni Y, et al. Inhibition of intestinal alpha-glucosidase and postprandial hyperglycemia by N-substituted moranoline derivatives. J Pharmacobiodyn. 1988 May;11(5):356-62. View Source